Cas no 7226-27-9 ( )

• Product Name: &nbsp
• CAS No: 7226-27-9
• MF: C₂₀H₂₂O₈
• MW: 390.383886814117
• CID: 977036
• PubChem ID: 23653
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (6-benzoyloxy-2,3,4,5-tetrahydroxyhexyl) benzoate
• 1,6-Dibenzoyl-D-mannitol
• 1,6-Di-O-benzoyl-D-mannitol
• 1,6-Di-O-benzoylhexitol
• 1.6-dibenzoyloxy-D-manno-hexanetetrol-(2.3.4.5)
• 1.6-Dibenzoyloxy-D-manno-hexantetrol-(2.3.4.5)
• AC1L2MSR
• AGN-PC-00057V
• D-MANNITOL, 1,6-DIBENZOATE
• Glucitol, 1,6-dibenzoate, D-
• Glucitol,6-dibenzoate, D-
• NSC1693
• O1,O6-Dibenzoyl-D-mannit
• O1,O6-dibenzoyl-D-mannitol
• DTXSID10993015
• LDFVROHMRYBVGB-UHFFFAOYSA-N
• NSC-1693
• NSC113463
• NSC 113463
• AKOS024325275
• NSC-113463
• 1,6-Di-O-benzoylhexitol #
• 7226-27-9
• SCHEMBL23227764
• SY365519
•  

• Inchi： 1S/C20H22O8/c21-15(11-27-19(25)13-7-3-1-4-8-13)17(23)18(24)16(22)12-28-20(26)14-9-5-2-6-10-14/h1-10,15-18,21-24H,11-12H2
• InChI Key： LDFVROHMRYBVGB-UHFFFAOYSA-N
• SMILES： OC(C(COC(C1C=CC=CC=1)=O)O)C(C(COC(C1C=CC=CC=1)=O)O)O

Computed Properties

• Exact Mass: 390.13146
• Monoisotopic Mass: 390.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 133.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters